Cas no 1805401-72-2 (2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid)

• Product Name: 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid
• CAS No: 1805401-72-2
• MF: C₈H₅BrF₃NO₂
• MW: 284.030011892319
• CID: 4809980
• Update Time: 2025-05-21

2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid

• Inchi： 1S/C8H5BrF3NO2/c9-7-3(2-6(14)15)4(8(11)12)1-5(10)13-7/h1,8H,2H2,(H,14,15)
• InChI Key： NACHAAYOYMMDIE-UHFFFAOYSA-N
• SMILES： BrC1C(CC(=O)O)=C(C(F)F)C=C(N=1)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• XLogP3: 2.4
• Topological Polar Surface Area: 50.2

Additional information on 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid

2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid (CAS No. 1805401-72-2)

The compound 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid (CAS No. 1805401-72-2) is a highly specialized organic molecule with significant applications in the field of medicinal chemistry and chemical synthesis. This compound belongs to the class of pyridine derivatives, which are widely studied due to their unique electronic properties and potential biological activities. The molecule's structure incorporates a pyridine ring substituted with bromine, difluoromethyl, and fluoro groups, along with an acetic acid moiety at the 3-position. These substituents contribute to its distinct chemical reactivity and biological profile.

Recent advancements in synthetic chemistry have enabled the efficient synthesis of 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid through various routes, including multi-component reactions and catalytic processes. Researchers have explored its potential as a building block in the construction of bioactive molecules, particularly in the development of kinase inhibitors and other therapeutic agents. The presence of electron-withdrawing groups like bromine and fluorine enhances the molecule's ability to participate in conjugation, making it a valuable substrate for further functionalization.

One of the most promising applications of CAS No. 1805401-72-2 lies in its role as an intermediate in drug discovery programs targeting cancer, inflammation, and neurodegenerative diseases. Studies have shown that this compound exhibits selective binding to certain protein targets, which could be exploited for designing novel therapeutic agents. Additionally, its stability under physiological conditions makes it an attractive candidate for preclinical testing.

The structural versatility of 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid has also led to its use in material science applications, such as the synthesis of advanced polymers and nanomaterials. Its ability to form stable covalent bonds with other functional groups has been leveraged in creating hybrid materials with tailored electronic and mechanical properties.

In terms of environmental impact, researchers have conducted eco-toxicological assessments to evaluate the safety of CAS No. 1805401-72-2 in industrial and laboratory settings. These studies have highlighted its low toxicity profile under controlled conditions, which aligns with current regulatory standards for chemical handling and disposal.

Looking ahead, ongoing research is focused on optimizing the synthesis of 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid to enhance yield and reduce production costs. Innovations in green chemistry are expected to play a pivotal role in making this compound more accessible for large-scale applications while minimizing environmental footprint.

In conclusion, CAS No. 1805401-72-2, or 2-Bromo-4-(difluoromethyl)-6-fluoropyridine-3-acetic acid, stands as a testament to the ingenuity of modern chemical synthesis and its potential to drive advancements across multiple scientific disciplines. Its unique properties and versatile applications continue to make it a focal point for researchers worldwide.